Cas no 849600-64-2 (1-Methyl-1H-imidazole-2-carboximidamide hydrochloride)

1-Methyl-1H-imidazole-2-carboximidamide hydrochloride structure

849600-64-2 structure

Product Name:1-Methyl-1H-imidazole-2-carboximidamide hydrochloride

CAS No:849600-64-2

MF:C₅H₉ClN₄

MW:160.60475897789

MDL:MFCD09751582

CID:828081

PubChem ID:57415861

Update Time:2025-09-20

1-Methyl-1H-imidazole-2-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-METHYL-1H-IMIDAZOLE-2-CARBOXAMIDINE HCL
- 1-Methyl-1H-imidazole-2-amidine hydrochloride
- 1-methyl-2-imidazolecarboxamidine hydrochloride
- 1-methyl-2-imidazolecarboxamidine-hydrochloride
- 1-methyl-1H-imidazole-2-carboximidamide hydrochloride
- 1-METHYL-1H-IMIDAZOLE-2-AMIDINE HCL
- 1-methylimidazole-2-carboximidamide;hydrochloride
- WJQAKFRHCZWOKB-UHFFFAOYSA-N
- PB34492
- AK165341
- 1-methyl-2-imidazole carboxamidine hydrochloride
- 1-Methyl-1H-imidazole-2-carboximidami
- 1-Methyl-1H-imidazole-2-carboxamidine hydrochloride
- 1H-Imidazole-2-carboximidamide, 1-methyl-, monohydrochloride (9CI)
- AS-34102
- MFCD09952683
- 1-methyl-1H-imidazole-2-carboximidamidehydrochloride
- SY097561
- SCHEMBL4018433
- AKOS024015616
- 849600-64-2
- DA-29216
- CS-0052471
- 1-Methyl-1H-imidazole-2-carboximidamide hydrochloride
- MDL： MFCD09751582
- Inchi： 1S/C5H8N4.ClH/c1-9-3-2-8-5(9)4(6)7;/h2-3H,1H3,(H3,6,7);1H
- InChI Key： WJQAKFRHCZWOKB-UHFFFAOYSA-N
- SMILES： Cl.N=C(C1N(C)C=CN=1)N

Computed Properties

Exact Mass: 160.0515740g/mol
Monoisotopic Mass: 160.0515740g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 122
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.7

Experimental Properties

Color/Form: NA
Flash Point: 136.0±24.6 °C

1-Methyl-1H-imidazole-2-carboximidamide hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

1-Methyl-1H-imidazole-2-carboximidamide hydrochloride Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	40R0121S-1g	1-Methyl-1H-imidazole-2-carboxamidine hydrochloride	849600-64-2	95%	1g	2959.67CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	40R0121S-5g	1-Methyl-1H-imidazole-2-carboxamidine hydrochloride	849600-64-2	95%	5g	11830.19CNY	2021-07-19
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abcr	AB556108-1 g	1-Methyl-1H-imidazole-2-carboximidamide hydrochloride; .	849600-64-2		1g	€636.30	2023-07-11
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1-Methyl-1H-imidazole-2-carboximidamide hydrochloride Production Method

Production Method 1

45515-45-5

849600-64-2

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Methanol ; 20 h, rt
1.2 Reagents: Ammonium chloride ; rt; 8 h, 80 °C

Reference

Synthesis and SAR of 6-chloro-4-fluoroalkylamino-2-heteroaryl-5-(substituted)phenylpyrimidines as anti-cancer agents

Zhang, Nan; Ayral-Kaloustian, Semiramis; Nguyen, Thai; Hernandez, Richard; Lucas, Judy; et al, Bioorganic & Medicinal Chemistry, 2009, 17(1), 111-118

Production Method 2

45515-45-5

849600-64-2

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol ; 60 min, rt
1.2 Reagents: Ammonium chloride ; 12 h, rt → 80 °C

Reference

Design, Synthesis, and Evaluation of Tetrahydropyrrolo[1,2-c]pyrimidines as Capsid Assembly Inhibitors for HBV Treatment

Li, Xiaolin; Zhou, Kai; He, Haiying; Zhou, Qiong; Sun, Ya; et al, ACS Medicinal Chemistry Letters, 2017, 8(9), 969-974

Production Method 3

45515-45-5

849600-64-2

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol ; 3 h, 35 °C
1.2 Reagents: Ammonium chloride ; 2 h, reflux

Reference

3-((R)-4-(((R)-6-(2-Bromo-4-fluorophenyl)-5-(ethoxycarbonyl)-2-(thiazol-2-yl)-3,6-dihydropyrimidin-4-yl)methyl)morpholin-2-yl)propanoic Acid (HEC72702), a Novel Hepatitis B Virus Capsid Inhibitor Based on Clinical Candidate GLS4

Ren, Qingyun ; Liu, Xinchang; Yan, Guanghua; Nie, Biao; Zou, Zhifu; et al, Journal of Medicinal Chemistry, 2018, 61(3), 1355-1374